3-Bromo-5-methoxybenzoic acid
Overview
Description
3-Bromo-5-methoxybenzoic acid , with the chemical formula C8H7BrO3 , is a compound belonging to the class of benzoic acids. It is characterized by the presence of a bromine atom at the 3-position and a methoxy group (–OCH3) at the 5-position on the benzene ring. The molecular weight of this compound is approximately 231.04 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom and a methoxy group. The IUPAC name for this compound is This compound . The SMILES notation is COC1=CC(Br)=CC(=C1)C(O)=O .
Chemical Reactions Analysis
While the complete mechanism of action of this compound remains an active area of research, it is believed to act as an electron donor, facilitating molecular reactions by donating electrons to other molecules .
Scientific Research Applications
Photodynamic Therapy and Cancer Treatment
3-Bromo-5-methoxybenzoic acid and its derivatives have potential applications in photodynamic therapy for treating cancer. A study synthesized and characterized new zinc phthalocyanines substituted with derivatives containing this compound. These compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment in photodynamic therapy Pişkin, Canpolat, & Öztürk, 2020.
Synthesis and Characterization of Bromophenol Derivatives
Research has been conducted on the synthesis of bromophenol derivatives, including those related to this compound. These compounds were isolated from the red alga Rhodomela confervoides and subjected to structural elucidation through various spectroscopic methods. However, these compounds were found inactive against several human cancer cell lines and microorganisms, indicating a selective potential for different applications Zhao et al., 2004.
Antibacterial Activity
A series of hydrazide-hydrazones of 3-methoxybenzoic acid, closely related to this compound, were synthesized and screened for their antibacterial activity. Several compounds exhibited high bacteriostatic or bactericidal activity against Gram-positive bacteria, particularly Bacillus spp., surpassing commonly used antibiotics like cefuroxime or ampicillin Popiołek & Biernasiuk, 2016.
Structural Features in Chemical Synthesis
Studies have also delved into the structural features of compounds involving this compound. For instance, research on the synthesis and structural features of tris(5-bromo-2-methoxyphenyl)antimony dicarboxylates revealed the coordination of antimony atoms and the formation of 3D supramolecular networks, highlighting the compound's potential in advanced material synthesis Sharutin, Sharutina, & Senchurin, 2014.
Mechanism of Action
Mode of Action
It’s known that benzylic halides typically react via an sn1 pathway, via the resonance-stabilized carbocation . This suggests that 3-Bromo-5-methoxybenzoic acid may interact with its targets through a similar mechanism.
Biochemical Pathways
Benzoic acid derivatives are known to participate in various biochemical reactions, including free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
The compound’s lipophilicity and water solubility suggest that it may have good bioavailability .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its stability may be affected by temperature, as suggested by its storage conditions . Furthermore, its action and efficacy may be influenced by the pH and the presence of other compounds in the environment .
Properties
IUPAC Name |
3-bromo-5-methoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO3/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMXJBCHYVUGXEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50398888 | |
Record name | 3-bromo-5-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50398888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
157893-14-6 | |
Record name | 3-bromo-5-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50398888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-5-methoxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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